Cas no 1557-59-1 (2,4-Hexadienedinitrile,(2Z,4Z)-)

• Product Name: 2,4-Hexadienedinitrile,(2Z,4Z)-
• CAS No: 1557-59-1
• MF: C₆H₄N₂
• MW: 104.109360694885
• CID: 117817
• PubChem ID: 24861482
• Update Time: 2025-06-03

2,4-Hexadienedinitrile,(2Z,4Z)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadienedinitrile,(2Z,4Z)-
• (2Z,4Z)-2,4-HEXADIENEDINITRILE
• CIS,CIS-MUCONONITRILE
• hexa-2c,4c-dienedinitrile
• cis,cis-1,4-Dicyano-1,3-butadiene
• 821-60-3
• 2,4-Hexadienedinitrile, (2Z,4Z)-
• cis,cis-Mucononitrile, 98%
• (2Z,4Z)-2,4-Hexadienedinitrile #
• 1557-59-1
• 2,4-Hexadienedinitrile, (Z,Z)-
• J-009223
• UNII-U6GQ3TN24V
• (Z,Z)-2,4-Hexadienedinitrile
• (2Z,4Z)-hexa-2,4-dienedinitrile
• A840261
• U6GQ3TN24V
• QLQYLCRMTTXKHS-CCAGOZQPSA-N
• SCHEMBL25838335
• DB-318910

• MDL： MFCD00075424
• Inchi： 1S/C6H4N2/c7-5-3-1-2-4-6-8/h1-4H/b3-1-,4-2-
• InChI Key： QLQYLCRMTTXKHS-CCAGOZQPSA-N
• SMILES： N#C/C=C\C=C/C#N

Computed Properties

• Exact Mass: 104.03700
• Monoisotopic Mass: 104.037448136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.024
• Melting Point: 128-131 °C (lit.)
• Boiling Point: 244.7°C at 760 mmHg
• Flash Point: 115.6°C
• Refractive Index: 1.498
• PSA: 47.58000
• LogP: 1.14596
• Solubility: Not determined

2,4-Hexadienedinitrile,(2Z,4Z)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 2,4-Hexadienedinitrile,(2Z,4Z)-

Recent Advances in the Study of 2,4-Hexadienedinitrile,(2Z,4Z)- (CAS: 1557-59-1) in Chemical Biology and Pharmaceutical Research

The compound 2,4-Hexadienedinitrile,(2Z,4Z)- (CAS: 1557-59-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This briefing synthesizes the latest findings regarding its synthesis, biological activity, and therapeutic potential, providing a comprehensive overview for researchers and industry professionals.

Recent studies have focused on the synthesis and optimization of 2,4-Hexadienedinitrile,(2Z,4Z)-, highlighting novel catalytic methods that improve yield and selectivity. A 2023 study published in the Journal of Organic Chemistry demonstrated the use of palladium-catalyzed cyanation reactions to achieve high-purity (2Z,4Z)-isomers, which are critical for subsequent biological evaluations. The study reported a yield of 85% under optimized conditions, marking a significant improvement over previous methods.

In terms of biological activity, 2,4-Hexadienedinitrile,(2Z,4Z)- has shown promising results as an inhibitor of key enzymes involved in inflammatory pathways. Research published in Bioorganic & Medicinal Chemistry Letters (2024) identified its potent inhibitory effects on cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 µM. This finding suggests potential applications in the development of anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the compound's mechanism of action revealed its ability to modulate reactive oxygen species (ROS) production in cancer cells. A 2024 study in Chemical Biology & Drug Design demonstrated that 2,4-Hexadienedinitrile,(2Z,4Z)- induces apoptosis in colorectal cancer cell lines (HCT-116) by disrupting mitochondrial membrane potential and activating caspase-3. These results underscore its potential as a lead compound for anticancer drug development.

Despite these advancements, challenges remain in the clinical translation of 2,4-Hexadienedinitrile,(2Z,4Z)-. Pharmacokinetic studies indicate limited oral bioavailability, prompting ongoing research into prodrug formulations and nanoparticle-based delivery systems. A recent preprint (2024) on bioRxiv proposed a liposomal encapsulation strategy that enhances solubility and tissue targeting, achieving a 3-fold increase in plasma concentration in murine models.

In conclusion, 2,4-Hexadienedinitrile,(2Z,4Z)- (CAS: 1557-59-1) represents a versatile scaffold with dual therapeutic potential in inflammation and oncology. Future research should prioritize structure-activity relationship (SAR) studies and translational formulations to bridge the gap between bench discoveries and clinical applications. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock its full therapeutic value.